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Compound of Interest

7-Chloroquinoline-2,3-dicarboxylic
Compound Name:

acid
CAS No.: 892874-52-1
Cat. No.: B11859966

Get Quote

Part 1: Executive Safety Directive

7-Chloroquinoline-2,3-dicarboxylic acid (CAS: 892874-52-1) presents a specific disposal
challenge due to its dual nature: it is an acidic organic compound and a halogenated aromatic.

Improper disposal—specifically mixing with non-halogenated solvents or oxidizing agents—can
result in regulatory non-compliance (RCRA violations) and the formation of toxic byproducts
(dioxins/furans) during downstream incineration.

Immediate Action Required:

e Segregate as Halogenated Waste: Do NOT mix with general organic solvents
(acetone/ethanol) unless the waste stream is explicitly designated for halogenated
compounds.

e No Drain Disposal: Under no circumstances should this compound be poured down the sink,
even if neutralized. The halogenated quinoline ring is environmentally persistent and toxic to
aguatic life.
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» Acid Compatibility: Ensure waste containers are compatible with acidic solids/solutions

(HDPE or Glass). Avoid metal containers.

Part 2: Technical Characterization & Waste Profiling

To ensure your waste profile is accurate for your Environmental Health & Safety (EHS) vendor,

use the following characterization data.

Property Value/Description

Disposal Implication

Quinoline ring with CI

High stability; requires high-

Chemical Structure substituent and two -COOH o ]
temp incineration.
groups.[1]
CRITICAL: Must go to
) Halogenated Waste stream to
Halogen Content Yes (Chlorine)

prevent scrubber failure at

incineration plants.

Low (Est. pKal ~2.5, pKa2

Corrosive to mucous

Acidity (pKa) 48) membranes. Waste solutions
' pH < 2 are RCRA D002.[2]
Physical State Solid (Powder) Dust hazard. Hygroscopic.
o Incompatible with strong Do not mix with Nitric Acid or
Reactivity

oxidizers and strong bases.

Peroxides in waste drums.

Part 3: Disposal Workflow & Decision Logic

The following logic gate ensures compliance with EPA standards and minimizes disposal costs.

Visual Logic: Waste Stream Segregation
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Waste Generation:
7-Chloroquinoline-2,3-dicarboxylic acid

Determine Physical State

Powder/Crystals \ Reaction Mix/Wash

Solid Reagent / Precipitate Liquid / Solution

Double Bag (poly) or

Original Container Identify Solvent Base

Water/Buffer DMSO/MeOH/DCM

Label: Hazardous Waste

(Toxic, Irritant, Solid) Aqueous Solution Organic Solvent

Solid Stream Do NOT Drain Dispose / Segregate from Non-Halo

DESTINATION:

Halogenated Organic Waste
(High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 7-Chloroquinoline-2,3-dicarboxylic acid based on
physical state and solvent matrix.
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Part 4: Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Surplus Reagent)

Use this for expired shelf chemicals or synthesis yields.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

vendor glass bottle.

Labeling: Apply a hazardous waste tag immediately.

o Chemical Name: Write out fully: "7-Chloroquinoline-2,3-dicarboxylic acid". Do not use
abbreviations (e.g., "7-CI-QDA").

o Hazards: Check "Irritant" and "Toxic".

Secondary Containment: Place the primary container inside a clear polyethylene bag (zip-

seal) to contain any potential dust leakage.

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)
Use this for mother liquors or HPLC waste.

e Segregation (The Golden Rule):

o Because this molecule contains Chlorine, the entire solution must be treated as
Halogenated Waste.

o Why? Mixing halogenated compounds with non-halogenated fuels (like acetone/methanol
waste) renders the entire non-halogenated tank unsuitable for standard fuel blending. It
forces the disposal facility to use more expensive specialized incineration.

e pH Check:

o If the solution is highly acidic (pH < 2), do not mix with cyanide or sulfide wastes (risk of
HCN/H2S gas generation).
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o Itis generally safer to collect this in a dedicated "Acidic Organic" or "Halogenated Solvent"
carboy.

Carboy Material: Use HDPE or Glass. Avoid metal cans (corrosion risk).

Protocol C: Small Spill Cleanup (< 509)

PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and N95 dust
mask (if powder).

Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum dedicated to chemical cleanup.

o Liquid Spill: Cover with an absorbent pad or vermiculite.

Neutralization (Optional but Recommended):

o If the spill is acidic, lightly dust with Sodium Bicarbonate (

) or Sodium Carbonate (
).

o Observation: Wait for bubbling (
evolution) to cease.

Collection: Scoop material into a hazardous waste bag. Label as "Debris contaminated with
7-Chloroquinoline-2,3-dicarboxylic acid.”

Part 5: Regulatory Compliance & Self-Validation
The "Pre-Handover" Checklist

Before transferring waste to your EHS team, verify the following:

No Oxidizers: Confirm the waste was not mixed with Nitric Acid, Perchloric Acid, or Hydrogen
Peroxide.
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Halogen Flag: The waste tag clearly indicates "Contains Halogens" or "Chloro-compounds.”
pH Verified: If liquid, the pH is known (approximate) and noted on the tag if < 2.
Container Integrity: Cap is tight; no exterior residue.

RCRA Coding Guidance (US Specific)

While you must consult your local Safety Officer, the following codes typically apply:
» Not P-Listed or U-Listed specifically by name (unlike Quinoline U190).
e D002 (Corrosivity): Applies if the waste is aqueous and pH

2.[3]

o F-Codes: May apply if the compound is dissolved in spent halogenated solvents (e.g.,
Methylene Chloride F002).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.eurofinsus.com/media/447677/eci-haz-waste_drinking-h2o-web-chart_022316.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b11859966/docs?utm_src=pdf-body#proper-disposal-procedures-7-chloroquinoline-2-3-dicarboxylic-acid-1
https://pubchem.ncbi.nlm.nih.gov/compound/11235651
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b11859966?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11859966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Sources

e 1. 7-chloro-3,8-quinoline dicarboxylic acid (Ref: BH 518-2) [sitem.herts.ac.uk]
e 2. pwaste.com [pwaste.com]

3. eurofinsus.com [eurofinsus.com]

e 4. Waste Code [rcrainfo.epa.gov]

e To cite this document: BenchChem. [Proper Disposal Procedures: 7-Chloroquinoline-2,3-
dicarboxylic Acid[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11859966/docs#proper-disposal-procedures-7-
chloroquinoline-2-3-dicarboxylic-acid-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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